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Compound of Interest

Compound Name: Disodium diphosphate

Cat. No.: B1346107 Get Quote

Technical Support Center: Disodium
Diphosphate Solubility
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the challenges associated with the solubility of disodium
diphosphate (Na₂H₂P₂O₇), also known as disodium pyrophosphate or sodium acid

pyrophosphate (SAPP), particularly at low temperatures.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of disodium diphosphate in water?

Disodium diphosphate is a white, water-soluble solid.[1][2] Its solubility is moderately high in

water and it is insoluble in ethanol.[3][4]

Q2: How does temperature affect the solubility of disodium diphosphate?

The solubility of disodium diphosphate in water is temperature-dependent, increasing as the

temperature rises. Conversely, at lower temperatures, its solubility decreases, which can lead

to precipitation or crystallization.

Q3: What specific solubility data is available for disodium diphosphate at different

temperatures?
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Precise solubility data for disodium diphosphate at low temperatures is limited in publicly

available literature. However, some data points at or above room temperature have been

reported. For instance, its solubility is cited as 13 g per 100g of water at 20°C and 20 g at 80°C.

[1][5][6] Another source indicates a solubility of 15 g in 100 ml of water at 25°C.[5][7]

Q4: What are the common challenges encountered when dissolving disodium diphosphate at

low temperatures?

The primary challenge is the reduced solubility of the salt, which can result in:

Incomplete dissolution: Difficulty in achieving the desired concentration.

Precipitation: The salt may crystallize out of the solution upon cooling.

Formation of hydrates: Below 27°C, disodium diphosphate can crystallize from an aqueous

solution as a hexahydrate (Na₂H₂P₂O₇·6H₂O), which may have different solubility

characteristics.[1]

Q5: What factors, other than temperature, influence the solubility of disodium diphosphate?

Several factors can impact the solubility of disodium diphosphate:

pH: The pH of the solution can affect the ionic form of the pyrophosphate, potentially

influencing its solubility. An aqueous solution of disodium diphosphate is mildly acidic, with

a pH of around 4.1 for a 1% solution.[1][5]

Presence of other ions: The solubility can be affected by the presence of other salts in the

solution. High concentrations of other sodium salts, for instance, may decrease its solubility

due to the common ion effect.

Purity of the compound: The presence of impurities can affect the dissolution rate and

solubility.

Troubleshooting Guide
Issue: Disodium diphosphate precipitates out of
solution when cooled.
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Cause: The concentration of the disodium diphosphate exceeds its solubility limit at the lower

temperature.

Solutions:

Prepare a saturated solution at a higher temperature: Dissolve the disodium diphosphate
in warm water (e.g., 40-50°C) to ensure complete dissolution, and then slowly cool the

solution to the desired temperature while monitoring for any signs of precipitation.

Use a lower concentration: If the experimental protocol allows, reduce the concentration of

the disodium diphosphate to a level that remains soluble at the target low temperature.

pH adjustment: Investigate the effect of slightly adjusting the pH of the solution on the

solubility of disodium diphosphate for your specific application.

Co-solvents: In some cases, the addition of a small amount of a suitable co-solvent may

increase the solubility. However, the compatibility of the co-solvent with the experimental

system must be carefully evaluated.

Issue: The dissolution of disodium diphosphate is very
slow at low temperatures.
Cause: The rate of dissolution is significantly reduced at lower temperatures.

Solutions:

Gentle heating: Prepare the solution at a slightly elevated temperature with gentle stirring to

expedite dissolution, then cool it to the required temperature.

Increase surface area: Use a fine powder form of disodium diphosphate to increase the

surface area available for dissolution.

Agitation: Continuous and efficient stirring can enhance the rate of dissolution.

Quantitative Data
Solubility of Disodium Diphosphate in Water
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Temperature (°C) Solubility ( g/100 g H₂O) Solubility ( g/100 mL H₂O)

20 13[1][5][6] 11.9[2][8]

25 - 15[5][7]

80 20[1][5][6] -

Note: Data at lower temperatures is not readily available in the cited sources. Researchers

should experimentally determine the solubility for their specific low-temperature applications.

Experimental Protocols
Protocol for Determining the Solubility of Disodium
Diphosphate at a Specific Low Temperature
Objective: To determine the maximum concentration of disodium diphosphate that can be

dissolved in water at a specific low temperature without precipitation.

Materials:

Anhydrous disodium diphosphate (Na₂H₂P₂O₇)

Distilled or deionized water

Temperature-controlled water bath or cryostat

Magnetic stirrer and stir bars

Calibrated thermometer

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm)

Methodology:
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Temperature Control: Set the water bath to the desired low temperature (e.g., 4°C) and allow

it to equilibrate.

Preparation of Supersaturated Solutions:

In a series of sealed flasks, add a known volume of distilled water (e.g., 50 mL).

To each flask, add an excess amount of disodium diphosphate, ensuring that there is

undissolved solid at the bottom.

Equilibration:

Place the flasks in the temperature-controlled water bath.

Stir the solutions continuously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure that equilibrium is reached.

Sample Collection:

Once equilibrium is established, stop the stirring and allow the undissolved solid to settle.

Carefully draw a known volume of the clear supernatant using a pre-chilled pipette. It is

crucial to avoid drawing any solid particles.

Sample Analysis:

Immediately filter the collected supernatant through a pre-chilled syringe filter to remove

any remaining microcrystals.

Accurately weigh the filtered solution.

Evaporate the water from the filtered solution by drying it in an oven at a suitable

temperature (e.g., 105°C) until a constant weight is achieved.

The weight of the remaining solid represents the amount of disodium diphosphate
dissolved in the known weight of water.

Calculation:
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Calculate the solubility in grams of disodium diphosphate per 100 g of water.

Visualizations

Troubleshooting Disodium Diphosphate Solubility Issues
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Click to download full resolution via product page

Caption: Troubleshooting workflow for disodium diphosphate solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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